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Compound of Interest

Compound Name: Rosiptor Acetate

Cat. No.: B610561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rosiptor Acetate, also known as AQX-1125, is a potent and selective activator of the SH2-

containing inositol 5-phosphatase 1 (SHIP1), a key negative regulator of the

phosphatidylinositol 3-kinase (PI3K) signaling pathway.[1] Its role in modulating immune cell

function has made it a compound of interest for research in inflammation and immune-related

disorders. Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. This document provides detailed application notes and

protocols for the preparation, storage, and handling of Rosiptor Acetate stock solutions for

both in vitro and in vivo research applications.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of Rosiptor Acetate is

essential for its effective use in research.
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Property Value Reference

Chemical Name

(1S,3S,4R)-4-

((3aS,4R,5S,7aS)-4-

(aminomethyl)-7a-methyl-1-

methyleneoctahydro-1H-inden-

5-yl)-3-(hydroxymethyl)-4-

methylcyclohexan-1-ol acetate

Synonyms AQX-1125, AQX-1125 Acetate

Molecular Formula C22H39NO4

Molecular Weight 381.55 g/mol

CAS Number 782487-29-0

Appearance White to off-white solid

Solubility
Highly soluble in water.

Soluble in DMSO.

Mechanism of Action and Signaling Pathway
Rosiptor Acetate is an allosteric activator of SHIP1. SHIP1 is a phosphatase that

dephosphorylates phosphatidylinositol-3,4,5-trisphosphate (PIP3) to phosphatidylinositol-3,4-

bisphosphate (PIP2). By reducing the levels of PIP3, SHIP1 negatively regulates the PI3K/Akt

signaling pathway, which is crucial for cell proliferation, survival, and inflammation. The

activation of SHIP1 by Rosiptor Acetate leads to the inhibition of Akt phosphorylation, thereby

reducing downstream inflammatory responses.

Diagram 1: Rosiptor Acetate's mechanism of action in the PI3K pathway.

Experimental Protocols
Required Materials

Rosiptor Acetate (solid powder)

Dimethyl sulfoxide (DMSO), cell culture grade
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Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle Rosiptor Acetate powder in a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Preparation of Stock Solutions for In Vitro Applications
This protocol describes the preparation of a 10 mM DMSO stock solution, which is suitable for

most cell-based assays.

In Vitro Stock Solution Workflow

Start Weigh Rosiptor
Acetate Powder

Calculate Required
Volume of DMSO

Add DMSO and
Dissolve

Vortex to Ensure
Complete Dissolution

Aliquot into
Sterile Tubes

Store at -20°C
or -80°C End

Click to download full resolution via product page

Diagram 2: Workflow for preparing in vitro stock solutions.

Protocol:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
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Mass (mg) = 10 mmol/L * Volume (L) * 381.55 g/mol * 1000 mg/g

For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.82 mg of

Rosiptor Acetate.

Weigh the compound: Carefully weigh the calculated amount of Rosiptor Acetate powder

using a calibrated analytical balance.

Dissolve in DMSO: Add the appropriate volume of cell culture grade DMSO to the weighed

powder in a sterile tube.

Ensure complete dissolution: Vortex the solution thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 year) or at -80°C for long-term storage (up to 2 years).

Working Dilutions:

For cell-based assays, the 10 mM DMSO stock solution should be further diluted in cell culture

medium to the desired final concentration. It is crucial to ensure that the final concentration of

DMSO in the cell culture does not exceed a level that is toxic to the specific cell line being used

(typically ≤ 0.1%).

Preparation of Formulations for In Vivo Applications
Rosiptor Acetate is highly water-soluble, which simplifies its formulation for oral administration

in animal studies.

Protocol:

Calculate the required amount: Determine the total amount of Rosiptor Acetate needed

based on the desired dose (e.g., mg/kg) and the number and weight of the animals.

Select a vehicle: Sterile water or PBS are suitable vehicles due to the high water solubility of

Rosiptor Acetate.
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Prepare the formulation:

Weigh the required amount of Rosiptor Acetate.

Dissolve the powder in the chosen sterile vehicle at the desired concentration.

Vortex the solution until the compound is completely dissolved.

Administration: The formulation can be administered to animals via oral gavage.

Dosage Information from Preclinical Studies:

Animal Model Dosage Range Application Reference

Mice 3-30 mg/kg (p.o.)
Pulmonary

inflammation

Rodent Models Not specified

Pulmonary

inflammation and

allergy

Quality Control
To ensure the reliability of experimental results, it is recommended to perform quality control

checks on the prepared stock solutions.

Visual Inspection: Check for any precipitation or color change in the stock solution before

each use.

Concentration Verification (Optional): For critical experiments, the concentration of the stock

solution can be verified using methods such as High-Performance Liquid Chromatography

(HPLC).

Purity Check (from supplier): Always refer to the certificate of analysis provided by the

supplier for the purity of the compound.

Storage and Stability
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Proper storage is crucial to maintain the stability and activity of Rosiptor Acetate stock

solutions.

Solution Type
Storage
Temperature

Stability Reference

Solid Powder -20°C Up to 3 years

DMSO Stock Solution -20°C Up to 1 year

DMSO Stock Solution -80°C Up to 2 years

Aqueous Formulation

(in vivo)
4°C

Prepare fresh before

each use

Note: Avoid repeated freeze-thaw cycles of the DMSO stock solution by preparing single-use

aliquots.

Conclusion
These application notes and protocols provide a comprehensive guide for the preparation and

handling of Rosiptor Acetate stock solutions for research purposes. Adherence to these

guidelines will help ensure the accuracy, reproducibility, and reliability of experimental

outcomes in studies investigating the role of this potent SHIP1 activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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